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Compound of Interest

Compound Name:
4-Bromo-6-cyclopropylpyridin-2-

amine

Cat. No.: B12830864

Get Quote

CAS: 1622839-19-3 | Formula: C8H9BrN2 | M.W.: 213.08 g/mol

Executive Summary
4-Bromo-6-cyclopropylpyridin-2-amine is a high-value heterocyclic intermediate, primarily

utilized in the synthesis of next-generation kinase inhibitors (e.g., targeting JAK, BTK, or Trk

pathways). Its structural motif—an aminopyridine scaffold with a lipophilic cyclopropyl group—

modulates potency and metabolic stability in drug candidates.

For drug development professionals, the critical quality attribute (CQA) of this reference

standard is not just absolute purity, but the quantification of regioisomeric impurities

(specifically the 3-bromo and 5-bromo isomers). These isomers possess similar

physicochemical properties but distinct biological activities, making their separation and

identification paramount during the CMC (Chemistry, Manufacturing, and Controls) phase.

This guide provides an objective comparison of reference standard grades and details a

validated analytical framework for characterization.
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Comparative Analysis: Selecting the Right Standard
Grade
Not all "standards" are created equal. The choice between a Primary Reference Standard and

a Reagent Grade material depends on the development stage.

Table 1: Performance Matrix of Reference Standard
Grades

Feature
Primary Reference

Standard (CRM)

Working Standard

(Secondary)

Reagent Grade

(Research)

Purity (HPLC) > 99.0% (Area %) > 98.0% (Area %) > 95.0% - 97.0%

Assay (Mass Balance)
Absolute Content (98-

102% w/w)

Qualified against

Primary
Not Determined

Impurity Profile

Fully Characterized

(Isomers, Residual

Solvents, Water)

Major Impurities

Identified
Unknown / Generic

Data Package
H-NMR, C-NMR, MS,

IR, TGA/KF, HPLC
HPLC, H-NMR HPLC only

Intended Use

GLP/GMP Release

Testing, Method

Validation

Routine QC, In-

process checks

Early Discovery,

Synthesis

Cost Factor High (10x) Medium (3x) Low (1x)

Decision Logic
Use Primary Standards when validating the HPLC method for the API or when releasing

clinical batches.

Use Working Standards for daily monitoring of reaction progress or intermediate quality

control.

Use Reagent Grade only as a starting material for synthesis, never for quantitative analysis

of the final drug substance.
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Technical Specifications & Characterization
To establish the integrity of the reference standard, the following data profile is required.

Identification (NMR & MS)
1H NMR (400 MHz, DMSO-d6):

δ 6.65 (d, J=1.5 Hz, 1H): H-3 proton (between amine and bromo).

δ 6.90 (d, J=1.5 Hz, 1H): H-5 proton (between bromo and cyclopropyl).

δ 6.20 (br s, 2H): -NH2 amine protons (exchangeable).

δ 1.90 (m, 1H): Cyclopropyl CH (methine).

δ 0.85 - 0.95 (m, 4H): Cyclopropyl CH2 (methylene).

Note: The coupling constant (J) and shift difference between H-3 and H-5 are critical for

distinguishing from the 3-bromo isomer (where H-4 and H-5 would show ortho-coupling, J

~8 Hz).

Mass Spectrometry (ESI+):

m/z: 213.0 [M+H]+ and 215.0 [M+H]+ (1:1 isotopic pattern characteristic of Bromine).

Stability Profile
Hygroscopicity: Moderately hygroscopic. Store in a desiccator.

Light Sensitivity: Halogenated pyridines can undergo photolytic dehalogenation. Store in

amber vials.

Retest Period: Typically 12 months at +4°C.

Experimental Protocols
Protocol A: High-Resolution HPLC for Purity & Isomer
Separation
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Objective: To quantify purity and separate the 4-bromo target from potential 3-bromo or 5-

bromo regioisomers.

Methodology:

Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

Rationale: A C18 stationary phase provides sufficient hydrophobic selectivity to separate

the cyclopropyl moiety variations.

Mobile Phase:

A: 0.1% Trifluoroacetic acid (TFA) in Water.

B: 0.1% TFA in Acetonitrile.

Rationale: TFA suppresses the ionization of the pyridine nitrogen and the free amine,

sharpening peak shape and reducing tailing caused by silanol interactions.

Gradient Program:

0-2 min: 5% B (Isocratic hold)

2-15 min: 5% → 90% B (Linear gradient)

15-20 min: 90% B (Wash)

20-25 min: 5% B (Re-equilibration)

Detection: UV at 254 nm (aromatic ring) and 210 nm (general).

Flow Rate: 1.0 mL/min; Temp: 30°C.

System Suitability Criteria (Self-Validating):

Tailing Factor: < 1.5 for the main peak.

Resolution: > 2.0 between the main peak and the nearest impurity (likely the des-bromo

analog).
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Protocol B: 1H-NMR Identification Workflow
Objective: To confirm the position of the bromine atom (Regiochemistry).

Methodology:

Dissolve ~10 mg of the standard in 0.6 mL DMSO-d6.

Acquire spectrum with at least 16 scans to ensure signal-to-noise ratio > 100:1.

Analysis: Focus on the aromatic region (6.0 - 7.5 ppm).

4-Bromo isomer: Two singlets (or meta-coupled doublets, J ~1-2 Hz).

3-Bromo isomer: Two doublets with ortho-coupling (J ~8 Hz).

5-Bromo isomer: Two doublets with ortho-coupling (J ~8 Hz).

Visualization of Workflows
Diagram 1: Analytical Characterization Workflow
This diagram illustrates the logical flow for qualifying the reference standard.
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Caption: Analytical workflow for qualifying 4-Bromo-6-cyclopropylpyridin-2-amine reference

standards.
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Diagram 2: Impurity Origin & Control
Understanding where impurities come from allows for better control.
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Caption: Synthesis pathway showing the origin of critical impurities (Regioisomers and Over-

reaction products).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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